2-chloro-N-{3-[2-(dimethylcarbamoyl)pyrrolidin-1-yl]propyl}pyridine-3-carboxamide

• IUPAC Name: 2-chloro-N-[3-[2-(dimethylcarbamoyl)pyrrolidin-1-yl]propyl]pyridine-3-carboxamide
• InChI: InChI=1S/C16H23ClN4O2/c1-20(2)16(23)13-7-4-10-21(13)11-5-9-19-15(22)12-6-3-8-18-14(12)17/h3,6,8,13H,4-5,7,9-11H2,1-2H3,(H,19,22)
• InChI Key: HMNUJFAHCBIFAG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1CCCN1CCCNC(=O)C2=C(N=CC=C2)Cl
• Molecular Formula: C16H23ClN4O2
• Molecular Weight: 338.83 g/mol

Description

The compound “2-chloro-N-{3-[2-(dimethylcarbamoyl)pyrrolidin-1-yl]propyl}pyridine-3-carboxamide” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry, used to create compounds for the treatment of various diseases.

Molecular Structure Analysis

The structure of this compound is likely to be complex due to the presence of the pyrrolidine ring and various functional groups. The pyrrolidine ring contributes to the stereochemistry of the molecule and allows for efficient exploration of the pharmacophore space due to sp3-hybridization.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Pyrrolidine derivatives can undergo a variety of reactions, including those involving the functional groups attached to the ring.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Pyrrolidine derivatives are found in many bioactive compounds, and their mechanisms of action can vary widely.

Future Directions

Pyrrolidine derivatives are a focus of ongoing research in medicinal chemistry due to their presence in many bioactive compounds. Future research may explore new synthetic methods, potential biological targets, and applications in drug discovery.